Cas no 919863-35-7 (N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide)

• Product Name: N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide
• CAS No: 919863-35-7
• MF: C₂₁H₂₂N₂O₅S₂
• MW: 446.539783000946
• CID: 5496508
• PubChem ID: 41147932
• Update Time: 2025-10-31

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 919863-35-7
• AKOS024471269
• N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-propan-2-ylsulfonylbenzamide
• VU0501859-1
• N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-(propane-2-sulfonyl)benzamide
• N-(4-(2,5-dimethoxyphenyl)thiazol-2-yl)-3-(isopropylsulfonyl)benzamide
• F2831-0130
• N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C21H22N2O5S2/c1-13(2)30(25,26)16-7-5-6-14(10-16)20(24)23-21-22-18(12-29-21)17-11-15(27-3)8-9-19(17)28-4/h5-13H,1-4H3,(H,22,23,24)
• InChI Key： SOXUVNIFHQYLEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2=NC(=CS2)C2C=C(C=CC=2OC)OC)=O)C=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 446.09701415g/mol
• Monoisotopic Mass: 446.09701415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 131Ų

Additional information on N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide

Professional Introduction to N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide (CAS No. 919863-35-7)

N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This organic molecule, characterized by its thiazole and benzamide moieties, represents a promising candidate for further investigation in drug discovery and development. The compound's molecular structure, which includes a dimethoxyphenyl group and a propane-2-sulfonyl substituent, contributes to its potential biological activity and makes it an intriguing subject for synthetic chemists and medicinal biologists.

The chemical formula of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide can be represented as C₁₇H₁₇NO₅S₂. This formula highlights the presence of several key functional groups that are known to influence the biological activity of a molecule. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in many biologically active compounds. Its presence in this molecule suggests potential interactions with biological targets such as enzymes and receptors.

The benzamide group is another important feature of this compound. Benzamides are known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. The propane-2-sulfonyl moiety adds an additional layer of complexity to the molecule, potentially influencing its solubility and bioavailability. These structural elements combined make N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide a compound of interest for further pharmacological studies.

In recent years, there has been increasing interest in the development of novel therapeutic agents based on heterocyclic compounds. The thiazole scaffold, in particular, has been extensively studied for its potential applications in medicine. Several thiazole derivatives have shown promising results in preclinical studies, demonstrating efficacy against various diseases. The presence of the dimethoxyphenyl group in N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide may enhance its binding affinity to biological targets, making it a potential lead compound for drug development.

The benzamide moiety is also known to contribute to the pharmacological activity of many drugs. Benzamides are often used as intermediates in the synthesis of active pharmaceutical ingredients (APIs) due to their versatility and ease of functionalization. The combination of these structural features in N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide suggests that it may possess multiple mechanisms of action, which could be advantageous in treating complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools have been instrumental in identifying potential drug candidates before they are synthesized in the laboratory. The structural features of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide make it a suitable candidate for virtual screening and docking studies aimed at identifying new therapeutic targets.

The synthesis of N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl-3-(propane-2-sulfonyl)benzamide involves several steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as cross-coupling reactions and palladium catalysis has made it possible to construct complex molecular structures efficiently. These methods are essential for producing intermediates that can be further functionalized to achieve the desired pharmacological properties.

Once synthesized, N-4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-y l - 3 - ( propane - 2 - sulfonyl ) benzamide can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, receptor binding assays, and cell-based assays. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound.

The development of new drugs is a complex process that involves multiple stages from discovery to clinical trials. N - 4 - ( 2 , 5 - dimethoxyphenyl ) - 1 , 3 - thiazol - 2 - y l - 3 - ( propane - 2 - sulfonyl ) benzamide represents an early stage candidate that requires further investigation before it can be considered for human use. However，its unique structural features make it an exciting prospect for future research.

In conclusion，N - 4 - ( 2 , 5 - dimethoxyphenyl ) - 1 , 3 - thiazol - 2 - y l - 3 - ( propane - 2 - sulfonyl ) benzamide is a heterocyclic compound with significant potential in pharmaceutical research。Its structural features，including the thiazole，benzamide，and dimethoxyphenyl groups，make it an intriguing candidate for further investigation。Advances in computational chemistry and synthetic methods have made it possible to explore the pharmacological properties of this compound more efficiently than ever before。Further studies are warranted to fully understand its therapeutic potential and to develop new treatments based on this promising molecule.